Cas no 1806150-25-3 (Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806150-25-3
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4838568
• Update Time: 2025-06-12

Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-6(16)3-5-4-14-9(21-10(11,12)13)7(15(17)18)8(5)20-2/h4H,3H2,1-2H3
• InChI Key： OKVIBKSKOXRWNZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=C(C=N1)CC(=O)OC)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate

Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806150-25-3): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806150-25-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate is characterized by the presence of a pyridine ring substituted with a methoxy group at the 4-position, a nitro group at the 3-position, and a trifluoromethoxy group at the 2-position. Additionally, the acetate moiety is attached to the 5-position of the pyridine ring. This intricate arrangement of functional groups imparts specific physicochemical properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The selective cytotoxicity observed in these studies suggests that Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate may have a favorable therapeutic index, making it a potential candidate for further clinical development.

The pharmacokinetic profile of Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate has also been extensively studied. Data from animal models indicate that this compound exhibits good oral bioavailability and favorable distribution properties. These characteristics are crucial for ensuring that the drug reaches its intended target tissues in sufficient concentrations to exert its therapeutic effects. Furthermore, preliminary toxicity studies have shown that Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate has a low toxicity profile, which is an important consideration for its potential use in humans.

The synthetic route for producing Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the substituents, and final esterification to form the acetate moiety. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

In conclusion, Methyl 4-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806150-25-3) represents a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, potentially leading to new treatments for various diseases.